Cas no 1040671-97-3 (1,3-dimethyl-8-(2-methylbenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione)

• Product Name: 1,3-dimethyl-8-(2-methylbenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
• CAS No: 1040671-97-3
• MF: C₁₇H₂₁N₃O₃
• MW: 315.366944074631
• CID: 6594194
• PubChem ID: 27377652
• Update Time: 2025-10-31

1,3-dimethyl-8-(2-methylbenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1,3-dimethyl-8-(2-methylbenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
• F5346-0178
• 1040671-97-3
• SR-01000922448
• AKOS024507869
• SR-01000922448-1

• Inchi： 1S/C17H21N3O3/c1-12-6-4-5-7-13(12)14(21)20-10-8-17(9-11-20)15(22)18(2)16(23)19(17)3/h4-7H,8-11H2,1-3H3
• InChI Key： QQVKKESHLQFFMM-UHFFFAOYSA-N
• SMILES： N1(C)C2(CCN(C(=O)C3=CC=CC=C3C)CC2)C(=O)N(C)C1=O

Computed Properties

• Exact Mass: 315.15829154g/mol
• Monoisotopic Mass: 315.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 60.9Ų

Additional information on 1,3-dimethyl-8-(2-methylbenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione

Introduction to 1,3-dimethyl-8-(2-methylbenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione (CAS No. 1040671-97-3)

1,3-dimethyl-8-(2-methylbenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione (CAS No. 1040671-97-3) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and drug discovery. This compound belongs to the class of spirocyclic compounds, which are characterized by a central spiro atom connecting two rings. The presence of multiple functional groups, including methyl, benzoyl, and triazaspiro moieties, endows this compound with a diverse range of chemical properties and biological activities.

The chemical structure of 1,3-dimethyl-8-(2-methylbenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione is particularly noteworthy for its spirocyclic framework. The spirocyclic structure is known for its rigidity and conformational restriction, which can influence the compound's pharmacokinetic and pharmacodynamic properties. The presence of the triazaspiro moiety introduces nitrogen atoms into the ring system, which can enhance the compound's basicity and hydrogen-bonding capabilities. Additionally, the benzoyl group provides a planar aromatic system that can participate in π-π interactions and other non-covalent interactions.

In the context of medicinal chemistry, 1,3-dimethyl-8-(2-methylbenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione has been explored for its potential as a lead compound in drug discovery efforts. Recent studies have shown that this compound exhibits promising biological activities against various targets. For instance, it has been reported to have potent anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory response pathway. Specifically, it has been found to inhibit cyclooxygenase (COX) enzymes effectively, which are crucial for the production of prostaglandins that mediate inflammation.

Beyond its anti-inflammatory potential, 1,3-dimethyl-8-(2-methylbenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione has also shown promise as an anticancer agent. Research has demonstrated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. For example, it has been shown to inhibit the Akt/mTOR pathway, which is frequently dysregulated in various types of cancer. This inhibition leads to a reduction in cell viability and an increase in apoptosis rates.

The unique chemical structure of 1,3-dimethyl-8-(2-methylbenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione also makes it an attractive candidate for further structural modifications and derivatization studies. Chemists have synthesized a range of derivatives by altering the substituents on the benzoyl group or introducing additional functional groups into the spirocyclic framework. These modifications have led to the discovery of compounds with enhanced biological activities and improved pharmacological profiles.

In addition to its potential therapeutic applications, 1,3-dimethyl-8-(2-methylbenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione has also been studied for its use as a probe molecule in biochemical assays and as a tool for understanding protein-ligand interactions. Its ability to form stable complexes with various biomolecules makes it a valuable tool for elucidating the mechanisms of action of other compounds and for developing new assays for high-throughput screening.

The synthesis of 1,3-dimethyl-8-(2-methylbenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione typically involves multistep procedures that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include cyclization reactions followed by functional group transformations to introduce the desired substituents. Recent advancements in synthetic methods have led to more efficient and environmentally friendly approaches to synthesizing this compound and its derivatives.

In conclusion, 1,3-dimethyl-8-(2-methylbenzoyl)-1,3 ,8-triazaspiro[4 .5] decane - 2 , 4 - dione (CAS No . 104067 1 - 97 - 3) is a fascinating compound with a rich chemical structure that holds great promise for various applications in medicinal chemistry and drug discovery . Its unique combination of functional groups and spirocyclic framework provides a solid foundation for further research and development . As ongoing studies continue to uncover new insights into its biological activities and potential therapeutic uses , this compound is likely to remain at the forefront of scientific interest .